Cas no 333361-85-6 (Trianthenol)

• Product Name: Trianthenol
• CAS No: 333361-85-6
• MF: C₄₀H₇₈O
• MW: 575.046733379364
• CID: 1080941
• PubChem ID: 10008310
• Update Time: 2025-10-31

Trianthenol Chemical and Physical Properties

Names and Identifiers

• Trianthenol
• (4E)-5,9,13,17-Tetramethyl-2-(5,9,13-trimethyl-1-methylenetetradecyl)-4-octadecen-1-ol
• [ "" ]
• AKOS040762987
• 333361-85-6
• (E)-5,9,13,17-tetramethyl-2-(6,10,14-trimethylpentadec-1-en-2-yl)octadec-4-en-1-ol

• Inchi： 1S/C40H78O/c1-32(2)17-11-19-34(5)21-13-23-36(7)25-15-26-38(9)29-30-40(31-41)39(10)28-16-27-37(8)24-14-22-35(6)20-12-18-33(3)4/h29,32-37,40-41H,10-28,30-31H2,1-9H3/b38-29+
• InChI Key： GAIFBEYPAFEXOA-DMFHDPHMSA-N
• SMILES： OCC(C/C=C(\C)/CCCC(C)CCCC(C)CCCC(C)C)C(=C)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 574.60500
• Monoisotopic Mass: 574.60526711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 28
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 18.692

Experimental Properties

• Color/Form: Oil
• Density: 0.849±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 623.4±24.0 ºC (760 Torr),
• Flash Point: 119.0±19.2 ºC,
• Solubility: Insuluble (6.3E-8 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 13.36570
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Trianthenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD298951)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids

Additional information on Trianthenol

CAS No. 333361-85-6: Trianthenol

Trianthenol, identified by the CAS registry number 333361-85-6, is a compound of significant interest in various scientific and industrial applications. This compound, classified under the broader category of organic chemicals, has garnered attention due to its unique structural properties and potential uses in diverse fields such as pharmaceuticals, materials science, and biotechnology.

The chemical structure of Trianthenol is characterized by a complex arrangement of carbon, hydrogen, and oxygen atoms, forming a molecule with specific functional groups that contribute to its reactivity and versatility. Recent studies have highlighted its ability to participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules.

One of the most notable aspects of Trianthenol is its role in modern drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its structural features to design molecules with therapeutic properties. For instance, studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated how Trianthenol-derived compounds can target specific cellular pathways, offering promising leads for the development of novel pharmaceutical agents.

In addition to its pharmacological applications, Trianthenol has found utility in materials science. Its unique chemical properties make it an ideal candidate for use in the development of advanced materials, such as high-performance polymers and nanomaterials. Recent advancements in this area have been documented in publications like Advanced Materials, where researchers have utilized Trianthenol to create materials with enhanced mechanical and thermal stability.

The environmental impact of Trianthenol has also been a topic of interest among scientists. Studies conducted by environmental chemists have focused on understanding its degradation pathways and assessing its potential risks to ecosystems. Findings from these studies suggest that under certain conditions, Trianthenol can undergo biodegradation, reducing its environmental footprint over time.

Furthermore, the synthesis and characterization of Trianthenol have been optimized through cutting-edge techniques such as green chemistry approaches and advanced spectroscopic methods. These advancements not only enhance the efficiency of production processes but also contribute to the sustainability of chemical manufacturing.

In conclusion, CAS No. 333361-85-6 (Trianthenol) stands out as a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural versatility, coupled with recent research breakthroughs, positions it as a key player in future innovations within the chemical sciences.